N'-(3-Iodobenzoyl)-3-methoxybenzohydrazide

• Molecular Formula: C15H13IN2O3
• Molecular Weight: 396.18g/mol
• IUPAC Name: N'-(3-iodobenzoyl)-3-methoxybenzohydrazide
• InChI: InChI=1S/C15H13IN2O3/c1-21-13-7-3-5-11(9-13)15(20)18-17-14(19)10-4-2-6-12(16)8-10/h2-9H,1H3,(H,17,19)(H,18,20)
• InChI Key: BNJMFMHLJSVMDZ-UHFFFAOYSA-N
• SMILES: COC1=CC=CC(=C1)C(=O)NNC(=O)C2=CC(=CC=C2)I

Description

N'-(3-Iodobenzoyl)-3-methoxybenzohydrazide is a useful research compound. Its molecular formula is C15H13IN2O3 and its molecular weight is 396.18g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-iodobenzohydrazide (10.0 g, 38.16 mmol) in dry THF/DMF (100.0 ml:10.0 ml) was slowly added 3-methoxybenzoyl chloride (7.0 g, 42.03 mmol) at 0° C. under nitrogen. During addition of 3-methoxybenzoyl chloride, white solid was appeared. After addition of 3-methoxybenzoyl chloride, the reaction was allowed to warm up to room temperature. The reaction mixture was stirred for 19 hours at room temperature and then pyridine (20.0 ml) was added and stirred for additional 45 min. Water (300.0 ml) was added to reaction mixture. The white solid was obtained and collected by filtration and washed with water. After dried under vacuum, product was obtained as white powder in 12.4 g (82.0%). 1H NMR (400 MHz, DMSO-d6, δ): 10.62 (s, 1H, NH), 10.56 (s, 1H, NH), 8.25 (t, J=1.6 Hz, 1H), 7.96 (d, J=8.0 Hz, 1H), 7.91 (d, J=8.0 Hz, 1H), 7.49 (d, J=8.0 Hz, 1H), 7.45 (d, J=2.4 Hz, 1H), 7.41 (d, J=8.0 Hz, 1H), 7.34 (t, J=8.0 Hz, 1H), (dd, J1=8.0 Hz, J2=2.4 Hz, 1H), 3.81 (s, 3H, OCH3).